Cas no 126535-92-0 (Ethyl 2-(((benzyloxy)carbonyl)imino)-3,3,3-trifluoropropanoate)

• Product Name: Ethyl 2-(((benzyloxy)carbonyl)imino)-3,3,3-trifluoropropanoate
• CAS No: 126535-92-0
• MF: C₁₃H₁₂F₃NO₄
• MW: 303.233894348145
• CID: 135456
• PubChem ID: 2758803
• Update Time: 2025-11-02

Ethyl 2-(((benzyloxy)carbonyl)imino)-3,3,3-trifluoropropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(((benzyloxy)carbonyl)imino)-3,3,3-trifluoropropanoate
• ETHYL 2-[BENZYLOXYCARBONYLIMINO]-3,3,3-TRIFLUORO-PROPIONATE
• ETHYL 2-BENZYLOXYCARBONYLIMINO-3,3,3-TRIFLUOROPROPIONATE
• ethyl 3,3,3-trifluoro-2-phenylmethoxycarbonyliminopropanoate
• Propanoicacid, 3,3,3-trifluoro-2-[[(phenylmethoxy)carbonyl]imino]-, ethyl ester
• ethyl 2-{[(benzyloxy)carbonyl]imino}-3,3,3-trifluoropropanoate
• Ethyl 2-benzoxycarbonylimino-3,3,3-trifluoropropionate
• ethyl N-carbobenzyloxyiminotrifluoropyruvate
• Ethyl 2-[Benzyloxycarbonylimino]-3,3,3-trifluoro-
• ethyl 2-(benzyloxycarbonylimino)-3,3,3-trifluoropropanoate
• ethyl (2E)-2-{[(benzyloxy)carbonyl]imino}-3,3,3-trifluoropropanoate
• SCHEMBL5318451
• ETHYL2-[BENZYLOXYCARBONYLIMINO]-3,3,3-TRIFLUORO-PROPIONATE
• 126535-92-0
• (E)-ethyl 2-(benzyloxycarbonylimino)-3,3,3-trifluoropropanoate
• FT-0717553
• DTXSID00374490

• Inchi： 1S/C13H12F3NO4/c1-2-20-11(18)10(13(14,15)16)17-12(19)21-8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• InChI Key： MSAOLBKMAUXBHC-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OCC)=NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 303.07200
• Monoisotopic Mass: 303.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.96000
• LogP: 2.88960

Additional information on Ethyl 2-(((benzyloxy)carbonyl)imino)-3,3,3-trifluoropropanoate

Comprehensive Guide to Ethyl 2-(((benzyloxy)carbonyl)imino)-3,3,3-trifluoropropanoate (CAS No. 126535-92-0)

Ethyl 2-(((benzyloxy)carbonyl)imino)-3,3,3-trifluoropropanoate (CAS No. 126535-92-0) is a specialized fluorinated organic compound widely used in pharmaceutical and agrochemical research. This ester derivative, featuring a trifluoromethyl group and a benzyloxycarbonyl (Cbz) protecting group, has gained significant attention due to its unique reactivity and applications in peptide synthesis and medicinal chemistry.

The molecular structure of Ethyl 2-(((benzyloxy)carbonyl)imino)-3,3,3-trifluoropropanoate combines several functional groups that make it particularly valuable for synthetic chemists. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, properties highly sought after in drug development. Meanwhile, the Cbz protecting group offers selective protection for amines during multi-step syntheses.

Recent trends in pharmaceutical research show growing interest in fluorinated building blocks like Ethyl 2-(((benzyloxy)carbonyl)imino)-3,3,3-trifluoropropanoate. This aligns with the industry's focus on developing more stable and bioavailable drug candidates. The compound's CAS No. 126535-92-0 serves as a crucial identifier for researchers sourcing this material for their projects.

In synthetic applications, Ethyl 2-(((benzyloxy)carbonyl)imino)-3,3,3-trifluoropropanoate demonstrates remarkable versatility. Its activated ester moiety readily participates in condensation reactions, making it valuable for constructing complex molecular architectures. The trifluoromethyl group introduces unique electronic properties that can significantly alter a molecule's biological activity and pharmacokinetic profile.

The global market for fluorinated pharmaceutical intermediates has seen steady growth, with CAS No. 126535-92-0 appearing in numerous patent applications and research publications. This reflects the compound's importance in developing new therapeutic agents, particularly in areas like antiviral and anticancer drug discovery.

Quality control of Ethyl 2-(((benzyloxy)carbonyl)imino)-3,3,3-trifluoropropanoate typically involves advanced analytical techniques. HPLC and NMR spectroscopy are commonly used to verify the purity and identity of this compound, especially when it's employed as a key intermediate in multi-step syntheses. The CAS No. 126535-92-0 serves as an essential reference in these analytical protocols.

Storage and handling of Ethyl 2-(((benzyloxy)carbonyl)imino)-3,3,3-trifluoropropanoate require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry environments helps maintain its stability. The compound's benzyloxycarbonyl group makes it particularly useful for researchers working on peptide coupling reactions and protected amino acid derivatives.

Recent advancements in green chemistry have explored more sustainable routes to compounds like Ethyl 2-(((benzyloxy)carbonyl)imino)-3,3,3-trifluoropropanoate. Researchers are investigating catalytic methods and alternative solvents to reduce the environmental impact of synthesizing such valuable fluorinated intermediates.

The price and availability of Ethyl 2-(((benzyloxy)carbonyl)imino)-3,3,3-trifluoropropanoate (CAS No. 126535-92-0) vary depending on purity requirements and order quantities. Pharmaceutical-grade material typically commands higher prices due to stringent quality specifications. Many suppliers now offer custom synthesis services for this compound to meet specific research needs.

In conclusion, Ethyl 2-(((benzyloxy)carbonyl)imino)-3,3,3-trifluoropropanoate represents an important tool for modern synthetic chemistry. Its unique combination of fluorine substitution and protecting group chemistry makes it invaluable for drug discovery and development. As research into fluorinated pharmaceuticals continues to expand, compounds like this will likely see increasing demand in both academic and industrial settings.